Cas no 466671-36-3 (1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benz ene)

• Product Name: 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benz ene
• CAS No: 466671-36-3
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 6032673
• PubChem ID: 155971314
• Update Time: 2025-10-30

1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benz ene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benz ene
• Benzene, 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)-
• EN300-1942201
• 466671-36-3
• 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene

• Inchi： 1S/C10H5F6NO/c11-9(12,13)7-1-6(4-17-5-18)2-8(3-7)10(14,15)16/h1-3H,4H2
• InChI Key： UPHWLPRHCFQGHT-UHFFFAOYSA-N
• SMILES： C1(CN=C=O)=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 269.02753276g/mol
• Monoisotopic Mass: 269.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 187.0±40.0 °C(Predicted)

Additional information on 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benz ene

Comprehensive Overview of 1-(Isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene (CAS No. 466671-36-3)

1-(Isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene (CAS No. 466671-36-3) is a specialized aromatic compound widely utilized in advanced chemical synthesis and material science. Its unique molecular structure, featuring an isocyanate functional group and two trifluoromethyl substituents, makes it a valuable intermediate in the production of high-performance polymers, coatings, and adhesives. The compound's thermal stability and chemical resistance have garnered significant attention in industries such as electronics, automotive, and aerospace.

In recent years, the demand for fluorinated compounds like 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene has surged due to their exceptional properties, including low surface energy and high hydrophobicity. These characteristics are critical for applications in water-repellent coatings and anti-fouling surfaces, which are trending topics in sustainable material development. Researchers are also exploring its potential in organic electronics, where its electron-withdrawing trifluoromethyl groups enhance charge transport efficiency.

The synthesis of 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene involves precise control of reaction conditions to ensure high purity and yield. Advanced analytical techniques such as NMR spectroscopy and HPLC are employed to verify its structural integrity. Its CAS No. 466671-36-3 serves as a unique identifier in global chemical databases, facilitating regulatory compliance and safe handling protocols.

Environmental and safety considerations are paramount when working with isocyanate-containing compounds. Proper ventilation, personal protective equipment (PPE), and adherence to REACH guidelines are essential to mitigate risks. The compound's stability under ambient conditions makes it a preferred choice for industrial applications, but its reactivity requires careful storage away from moisture and incompatible substances.

Innovations in green chemistry have spurred interest in developing eco-friendly derivatives of 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene. For instance, bio-based isocyanates and solvent-free polymerization methods are being investigated to reduce the environmental footprint. These advancements align with the growing emphasis on circular economy principles and sustainable manufacturing practices.

From a commercial perspective, 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene is supplied by leading chemical manufacturers with stringent quality control measures. Its pricing and availability are influenced by factors such as raw material costs, production scalability, and regional demand. Market analysts predict steady growth in its adoption, particularly in Asia-Pacific regions, where the electronics and automotive sectors are expanding rapidly.

In summary, 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene (CAS No. 466671-36-3) represents a cutting-edge chemical intermediate with multifaceted applications. Its combination of fluorine-rich architecture and reactive isocyanate functionality positions it as a key player in next-generation materials. Ongoing research and industrial collaborations are expected to unlock further potential, solidifying its role in the future of high-performance chemistry.